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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various substrates for chymotrypsin, a key

serine protease involved in digestion and a common target in drug discovery. While direct

kinetic data for the specific substrate FA-Gly-Phe-Leu is not readily available in the cited

literature, this guide presents a comprehensive analysis of closely related and commonly used

chymotrypsin substrates to offer valuable comparative insights. The performance of these

substrates is evaluated based on their kinetic parameters, providing a quantitative basis for

substrate selection in research and assay development.

Performance Comparison of Chymotrypsin
Substrates
The efficiency of a chymotrypsin substrate is determined by its kinetic parameters: the

Michaelis constant (Km), the catalytic constant (kcat), and the catalytic efficiency (kcat/Km). Km

reflects the substrate concentration at which the reaction rate is half of the maximum, with a

lower Km indicating a higher affinity of the enzyme for the substrate. The kcat value represents

the turnover number, or the number of substrate molecules converted to product per enzyme

molecule per unit time. The ratio kcat/Km is a measure of the enzyme's overall catalytic

efficiency.
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The following table summarizes the kinetic constants for a selection of chymotrypsin

substrates.

Substrate Km (mM) kcat (s⁻¹) kcat/Km (M⁻¹s⁻¹)

N-Acetyl-L-

phenylalanine methyl

ester

1.6 59 3.7 x 10⁴

N-Acetyl-glycyl-L-

phenylalanine methyl

ester

0.3 98 3.3 x 10⁵

N-Acetyl-(glycyl)₂-L-

phenylalanine methyl

ester

0.2 120 6.0 x 10⁵

N-Acetyl-(glycyl)₃-L-

phenylalanine methyl

ester

0.2 125 6.3 x 10⁵

N-Succinyl-(Ala)₂-Pro-

Phe-p-nitroanilide
0.089 10.0 (µM⁻¹min⁻¹) 1.12 x 10⁵

Acetyl-Tyr-Gly-amide 0.023 0.50 22

Acetyl-Tyr-O-

Ethylester
0.0007 193 2.8 x 10⁵

N-acetyl-L-Trp-

ethylester
0.097 27 2.8 x 10⁵

N-acetyl-L-Trp-

methylester
0.095 28 2.9 x 10⁵

N-acetyl-L-Trp-p-

nitrophenylester
0.002 31 1.6 x 10⁷

N-acetyl-L-Trp-amide 7.3 0.026 3.6

Enzymatic Reaction of Chymotrypsin
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The catalytic mechanism of chymotrypsin involves a catalytic triad of serine, histidine, and

aspartate residues in the active site. The hydrolysis of the peptide bond occurs in a two-step

"ping-pong" mechanism, involving the formation of a covalent acyl-enzyme intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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